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Compound of Interest

Compound Name: Azocyclotin

Cat. No.: B141819

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Azocyclotin, an organotin
acaricide, for the control of spider mites (Tetranychus species). The information compiled
includes its mode of action, application guidelines, quantitative efficacy data from a
comparative study, and detailed experimental protocols for field and laboratory evaluation.

Product Information and Mode of Action

Azocyclotin is a non-systemic, contact acaricide effective against all motile stages (nymphs
and adults) of spider mites and has ovicidal action on summer eggs.[1][2] It is formulated
typically as a Wettable Powder (WP), such as Azocyclotin 25% WP.[1][3]

Mechanism of Action: The primary mode of action for Azocyclotin is the disruption of cellular

respiration. It specifically inhibits mitochondrial ATP synthase, a critical enzyme complex in the
final stage of oxidative phosphorylation.[1][4] This inhibition prevents the synthesis of ATP, the
main energy currency of the cell, leading to energy depletion, paralysis, and eventual death of
the mite.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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